Cas no 1261957-62-3 (2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid)

• Product Name: 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid
• CAS No: 1261957-62-3
• MF: C₁₆H₁₃ClN₂O₃
• MW: 316.7390229702
• MDL: MFCD18318362
• CID: 2765999
• PubChem ID: 53224288
• Update Time: 2025-05-21

2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10688232
• MFCD18318362
• 2-CHLORO-5-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]NICOTINIC ACID
• 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid, 95%
• 1261957-62-3
• 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid

• MDL： MFCD18318362
• Inchi： 1S/C16H13ClN2O3/c17-14-13(16(21)22)7-11(8-18-14)9-2-1-3-10(6-9)15(20)19-12-4-5-12/h1-3,6-8,12H,4-5H2,(H,19,20)(H,21,22)
• InChI Key： VGVUVTBSYNSCLW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CC=CC(=C1)C(NC1CC1)=O

Computed Properties

• Exact Mass: 316.0614700Da
• Monoisotopic Mass: 316.0614700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 79.3Ų

Additional information on 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid

Comprehensive Overview of 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid (CAS No. 1261957-62-3)

2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid (CAS No. 1261957-62-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in scientific literature for its unique structural features, belongs to the class of nicotinic acid derivatives. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's structure includes a chloro-substituted nicotinic acid core linked to a cyclopropylaminocarbonylphenyl moiety. This combination of functional groups contributes to its potential reactivity and binding properties, which are critical in drug discovery and development. Researchers are particularly interested in its role as an intermediate or building block in the synthesis of more complex molecules targeting specific biological pathways.

In recent years, the demand for high-purity 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid has increased due to its applications in medicinal chemistry. The compound is often utilized in the development of small-molecule inhibitors and modulators for enzymes and receptors. Its chloro and carbonyl groups provide sites for further chemical modifications, enabling the creation of derivatives with tailored properties for specific research needs.

One of the key areas of interest for this compound is its potential role in addressing metabolic disorders. With the growing global focus on diabetes and obesity-related research, compounds like 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid are being investigated for their ability to interact with metabolic enzymes and signaling pathways. This aligns with current trends in precision medicine and targeted therapy development.

The synthesis of 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid typically involves multi-step organic reactions, including amide bond formation and aromatic substitution. Researchers emphasize the importance of controlling reaction conditions to achieve high yields and purity, as these factors directly impact the compound's performance in downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound and ensure its quality.

From a commercial perspective, CAS No. 1261957-62-3 is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. The pricing and availability of this compound can vary depending on purity levels and quantity requirements. Many suppliers now offer custom synthesis services for researchers needing specific derivatives or isotopically labeled versions of this compound for advanced studies.

In the context of green chemistry initiatives, there is growing interest in developing more sustainable synthetic routes for compounds like 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid. Researchers are exploring catalytic methods and alternative solvents to reduce the environmental impact of chemical synthesis while maintaining efficiency and yield. This aligns with broader industry trends toward eco-friendly pharmaceutical production.

The stability and storage requirements of 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid are important considerations for researchers. Proper handling typically involves storage under inert conditions at controlled temperatures to maintain compound integrity over time. These precautions ensure that the material remains suitable for sensitive biological assays and long-term research projects.

Looking ahead, the scientific community anticipates continued interest in CAS No. 1261957-62-3 and related compounds as research into targeted therapies advances. The compound's versatility as a chemical building block positions it as a valuable tool for medicinal chemists working across various therapeutic areas. As new biological targets are identified and validated, the demand for specialized intermediates like this is expected to grow accordingly.

For researchers considering working with 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]nicotinic acid, it's recommended to consult recent literature for the latest applications and synthetic methodologies. The compound's unique properties continue to make it a subject of innovative research across multiple disciplines, from basic science to applied pharmaceutical development.